Cas no 1354009-07-6 ((S)-2-Amino-N-(3-methoxy-pyrazin-2-ylmethyl)-propionamide)

• Product Name: (S)-2-Amino-N-(3-methoxy-pyrazin-2-ylmethyl)-propionamide
• CAS No: 1354009-07-6
• MF: C₉H₁₄N₄O₂
• MW: 210.233061313629
• CID: 2165672
• Update Time: 2025-08-02

(S)-2-Amino-N-(3-methoxy-pyrazin-2-ylmethyl)-propionamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-(3-methoxy-pyrazin-2-ylmethyl)-propionamide
• (S)-2-Amino-N-((3-methoxypyrazin-2-yl)methyl)propanamide
• AM96209
• (S)-2-Amino-N-(3-methoxypyrazin-2-ylmethyl)propanamide
• (S)-2-Amino-N-(3-methoxy-pyrazin-2-ylmethyl)-propionamide

• Inchi： 1S/C9H14N4O2/c1-6(10)8(14)13-5-7-9(15-2)12-4-3-11-7/h3-4,6H,5,10H2,1-2H3,(H,13,14)/t6-/m0/s1
• InChI Key： UHSKMTLUWBSSQF-LURJTMIESA-N
• SMILES： O(C)C1C(CNC([C@H](C)N)=O)=NC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 212
• Topological Polar Surface Area: 90.1

Additional information on (S)-2-Amino-N-(3-methoxy-pyrazin-2-ylmethyl)-propionamide

(S)-2-Amino-N-(3-methoxy-pyrazin-2-ylmethyl)-propionamide: A Comprehensive Overview

The compound with CAS No. 1354009-07-6, known as (S)-2-Amino-N-(3-methoxy-pyrazin-2-ylmethyl)-propionamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino acid derivative with a pyrazine ring substituted with a methoxy group. The (S) configuration at the chiral center adds another layer of complexity, making this molecule a subject of interest for both academic research and potential therapeutic applications.

Recent studies have highlighted the potential of (S)-2-Amino-N-(3-methoxy-pyrazin-2-ylmethyl)-propionamide in drug discovery. Researchers have explored its role as a ligand in metalloenzyme inhibition, particularly in the context of zinc-dependent enzymes. The pyrazine ring, a six-membered aromatic heterocycle with two nitrogen atoms, plays a crucial role in the molecule's ability to coordinate with metal ions. This property makes it a promising candidate for designing inhibitors of enzymes such as matrix metalloproteinases (MMPs), which are implicated in various pathological conditions including cancer metastasis and inflammatory diseases.

The synthesis of (S)-2-Amino-N-(3-methoxy-pyrazin-2-ylmethyl)-propionamide involves a multi-step process that combines principles from stereochemistry and heterocyclic chemistry. The key steps include the preparation of the pyrazine derivative, followed by amide bond formation under controlled conditions to ensure the correct stereochemistry at the chiral center. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the purity and structure of the final product.

In terms of biological activity, this compound has shown selective binding to certain receptors and enzymes, suggesting its potential as a modulator in cellular signaling pathways. Preclinical studies have demonstrated its ability to inhibit specific kinases involved in cell proliferation and apoptosis, making it a candidate for anti-cancer drug development. Furthermore, its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME), has been evaluated to assess its suitability as an oral or parenteral therapeutic agent.

One of the most exciting developments involving (S)-2-Amino-N-(3-methoxy-pyrazin-2-ylmethyl)-propionamide is its application in targeted drug delivery systems. By conjugating this compound with nanoparticles or liposomes, researchers aim to enhance its bioavailability and reduce off-target effects. This approach could significantly improve the efficacy of treatments for diseases such as Alzheimer's, where precise targeting of brain cells is crucial.

From a structural perspective, the molecule's chirality is critical for its biological activity. The (S) configuration ensures proper alignment with target proteins, enabling effective binding and functional modulation. This highlights the importance of stereochemistry in drug design and underscores the need for rigorous control during synthesis to maintain enantiomeric purity.

In conclusion, (S)-2-Amino-N-(3-methoxy-pyrazin-2-ylmethyl)-propionamide represents a cutting-edge advancement in chemical synthesis and pharmacological research. Its unique structure, combined with promising biological activity and innovative application potential, positions it as a key player in the development of next-generation therapeutics. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to make significant contributions to both academic knowledge and clinical practice.